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Compound of Interest

Compound Name: 2-Propylphenyl isocyanate

Cat. No.: B071714 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 2-Propylphenyl
isocyanate (CAS No. 190774-57-3). The information is compiled from available Safety Data

Sheets (SDS) and chemical databases to ensure a high standard of accuracy and relevance

for professionals in research and development. This document focuses on quantitative data,

experimental methodologies, and clear visual representations of safety protocols.

Chemical Identification and Physical Properties
2-Propylphenyl isocyanate is an aromatic isocyanate used in chemical synthesis.

Understanding its physical and chemical properties is fundamental to its safe handling and use

in experimental settings.
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Property Value Source

CAS Number 190774-57-3 [1][2]

Molecular Formula C10H11NO [3]

Molecular Weight 161.2 g/mol [3][4]

Boiling Point 50 °C @ 0.1 mmHg [3]

Density 1.01 g/mL at 25 °C [3]

Refractive Index n20/D 1.522 [3]

Flash Point 85 °C (185 °F) [3]

Appearance
Clear colorless to light yellow

liquid
[3]

Storage Temperature 0-6°C [3]

Hazard Identification and Classification
2-Propylphenyl isocyanate is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation
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Source:[1][2][3]

Toxicological Data
Specific quantitative toxicological data (e.g., LD50, LC50) for 2-Propylphenyl isocyanate is

not readily available in the reviewed public domain sources. However, data for structurally

related isocyanates can provide an indication of potential toxicity. It is crucial to handle 2-
Propylphenyl isocyanate with the assumption of similar or greater toxicity.

Chemical LD50 Oral
LC50
Inhalation

Dermal
Effects

Eye Effects
Respiratory
Sensitizatio
n

2-

Methylphenyl

isocyanate

400 mg/kg

(Guinea pig)

Toxic if

inhaled

Causes skin

irritation

Causes

serious eye

irritation

May cause

allergy or

asthma

symptoms

Isocyanic

acid,

polymethylen

epolyphenyle

ne ester

>10000

mg/kg (rat)
11 mg/l (ATE)

Causes skin

irritation

Causes

serious eye

irritation

May cause

allergy or

asthma

symptoms

4,4'-

Methylenedip

henyl

diisocyanate

>10000

mg/kg (rat)
11 mg/l (ATE)

Causes skin

irritation

Causes

serious eye

irritation

May cause

allergy or

asthma

symptoms

Source:[5]

Note: This data is for related compounds and should be used for comparative purposes only. A

comprehensive toxicological assessment for 2-Propylphenyl isocyanate has not been found.

Experimental Protocols for Hazard Assessment
The hazard classifications for isocyanates are typically determined using standardized

experimental protocols, such as those established by the Organisation for Economic Co-
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operation and Development (OECD). The following are summaries of the methodologies for

key toxicological endpoints.

Acute Oral Toxicity (OECD 420, 423, or 425)
Principle: These methods assess the adverse effects occurring shortly after oral

administration of a single dose or multiple doses within 24 hours.

Methodology: A stepwise procedure is used with a limited number of animals (typically rats).

Dosing is initiated at a level expected to produce some signs of toxicity. Depending on the

outcome (mortality or survival), the dose for the next animal is adjusted up or down.

Observations for signs of toxicity are made for at least 14 days.

Endpoint: The primary endpoint is mortality, which allows for the determination of an LD50

value or classification into a GHS category.

Acute Dermal Toxicity (OECD 402)
Principle: This test determines the toxic effects resulting from a single, 24-hour dermal

application of a substance.

Methodology: The substance is applied to a shaved area of the skin (approximately 10% of

the body surface) of a small number of animals (usually rats or rabbits). The site is covered

with a porous gauze dressing. Animals are observed for signs of toxicity for at least 14 days.

Endpoint: Mortality and skin reactions at the application site are recorded to determine the

LD50 and assess skin irritation.

Acute Inhalation Toxicity (OECD 403)
Principle: This guideline evaluates the health hazards from short-term exposure to an

airborne substance.

Methodology: Animals (typically rats) are exposed to the substance as a gas, vapor, or

aerosol in an inhalation chamber for a defined period (usually 4 hours). Multiple

concentration groups are often used. Animals are observed for at least 14 days.
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Endpoint: Mortality is the primary endpoint for determining the LC50 value. Clinical signs of

toxicity and respiratory tract effects are also assessed.

Skin Irritation (OECD 404 or in vitro OECD 439)
Principle: These tests assess the potential of a substance to cause reversible inflammatory

changes to the skin.

Methodology (In vivo - OECD 404): A small amount of the substance is applied to a patch of

shaved skin on an animal (typically a rabbit) for up to 4 hours. The skin is then observed for

signs of erythema (redness) and edema (swelling) at specific intervals.

Methodology (In vitro - OECD 439): This method uses reconstructed human epidermis (RhE)

models. The test chemical is applied to the tissue surface, and cell viability is measured to

determine the irritation potential.

Endpoint: The severity and reversibility of skin reactions are scored to classify the substance.

Eye Irritation (OECD 405 or in vitro OECD 492)
Principle: These tests evaluate the potential of a substance to produce reversible changes in

the eye.

Methodology (In vivo - OECD 405): A small amount of the substance is instilled into the

conjunctival sac of one eye of an animal (typically a rabbit). The eye is then examined for

effects on the cornea, iris, and conjunctiva at specific time points.

Methodology (In vitro - OECD 492): This test uses reconstructed human cornea-like

epithelium (RhCE) models to assess eye irritation potential by measuring cell viability.

Endpoint: The severity and reversibility of eye lesions are scored to classify the substance.

First Aid and Emergency Response Workflow
The following diagram illustrates the recommended workflow for first aid measures in the event

of exposure to 2-Propylphenyl isocyanate.
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Exposure to 2-Propylphenyl Isocyanate

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Contaminated Clothing Rinse Eyes Cautiously with Water for Several Minutes

Rinse Mouth. Do NOT Induce Vomiting

Breathing is Difficult?

Wash Skin with Plenty of Water Remove Contact Lenses, if Present and Easy to Do

Get Immediate Medical Attention

Give Oxygen

Yes

Give Artificial Respiration if Not Breathing

No

Click to download full resolution via product page

First Aid Workflow for 2-Propylphenyl Isocyanate Exposure.

Personal Protective Equipment (PPE) and Handling
Given the hazardous nature of 2-Propylphenyl isocyanate, stringent adherence to safety

protocols is mandatory.
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Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.

Skin Protection: Wear impervious, flame-retardant protective clothing. Handle with gloves

that are resistant to chemicals.

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with an appropriate cartridge.

The following diagram outlines the logical relationship for selecting appropriate personal

protective equipment.

Handling 2-Propylphenyl Isocyanate

Is adequate ventilation (fume hood) available?

Full-face respirator required

No

Standard PPE Required

Yes

Safety Goggles/Face Shield Chemical Resistant Gloves Protective Clothing

Click to download full resolution via product page

PPE Selection Logic for Handling 2-Propylphenyl Isocyanate.
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This guide is intended for informational purposes for qualified research and development

professionals. Always refer to the most current and complete Safety Data Sheet provided by

your supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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